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Abstract
Coenzyme B (7-mercaptoheptanoylthreonine phosphate, HS-HTP) is a critical coenzyme in the

domain of Archaea, playing an indispensable role in the biogeochemical cycle of methane. It is

an essential component of the methyl-coenzyme M reductase (MCR) enzyme system, which

catalyzes the final step in methanogenesis—the biological production of methane. This

technical guide provides a comprehensive overview of the chemical structure and properties of

Coenzyme B, details the experimental methodologies employed for its structure elucidation,

and illustrates its central role in key biological pathways. All quantitative data are presented in

structured tables for clarity and comparative analysis. Furthermore, this guide includes detailed

diagrams of relevant pathways and experimental workflows, rendered using Graphviz, to

provide a clear visual representation of the complex processes involving Coenzyme B.

Chemical Structure and Formula
Coenzyme B is chemically known as 7-mercaptoheptanoylthreonine phosphate.[1] Its structure

consists of a 7-mercaptoheptanoyl group linked to the amino group of a threonine phosphate

moiety. The thiol group (-SH) on the heptanoyl chain is the reactive site of the coenzyme.

The chemical formula for Coenzyme B is C₁₁H₂₂NO₇PS.[2]

Table 1: Chemical Identifiers and Properties of Coenzyme B
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Property Value Source

IUPAC Name

(2S,3R)-3-phosphonooxy-2-(7-

sulfanylheptanoylamino)butan

oic acid

PubChem[2]

Chemical Formula C₁₁H₂₂NO₇PS PubChem[2]

Molecular Weight 343.34 g/mol PubChem[2]

CAS Number 104302-77-4 PubChem[2]

Synonyms

7-mercaptoheptanoylthreonine

phosphate, HS-HTP,

Component B

PubChem[2], Wikipedia

Experimental Protocols for Structure Elucidation
The structure of Coenzyme B was first elucidated in 1986 by Noll, Rinehart, Tanner, and Wolfe.

Their work involved the purification of the coenzyme from the methanogenic archaeon

Methanobacterium thermoautotrophicum and its characterization using a combination of

spectroscopic techniques.

Isolation and Purification
The initial step in the structure elucidation of Coenzyme B was its isolation from cell-free

extracts of Methanobacterium thermoautotrophicum. The purification process involved multiple

chromatographic steps to obtain a homogenous sample of the coenzyme.

Spectroscopic Analysis
The purified Coenzyme B was subjected to various spectroscopic methods to determine its

molecular structure.

Fast Atom Bombardment Mass Spectrometry (FAB-MS): This technique was crucial in

determining the molecular weight of Coenzyme B. Low-resolution FAB-MS initially suggested

a molecular weight, which was then refined using high-resolution FAB-MS to propose the

elemental composition.
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Field Desorption Mass Spectrometry (FD-MS): This method provided complementary

information to FAB-MS, confirming the molecular weight.

¹H NMR (Proton NMR): 360-MHz ¹H NMR spectroscopy was performed in deuterium oxide

(D₂O). The resulting spectrum provided key information about the number and types of

protons present in the molecule, their chemical environments, and their connectivity. This

data was instrumental in identifying the 7-mercaptoheptanoyl and threonine phosphate

moieties and how they were linked.

Confirmation by Chemical Synthesis
Following the proposed structure based on spectroscopic data, Coenzyme B was chemically

synthesized. The synthetic compound was then compared to the natural, purified coenzyme.

The identical properties of the synthetic and natural compounds, as confirmed by co-elution in

HPLC, ¹H NMR, and mass spectrometry, unequivocally verified the proposed structure of 7-

mercaptoheptanoylthreonine phosphate.

Quantitative Structural Data
As of the current literature, a crystal structure of Coenzyme B has not been deposited in the

Protein Data Bank (PDB). Consequently, detailed experimental data on bond lengths and

angles are not available. Computational chemistry studies could provide theoretical values for

these parameters, but such studies specifically focused on the geometry of isolated Coenzyme

B are not readily found in the public domain.

Biological Role and Signaling Pathways
Coenzyme B is a key player in the final step of methanogenesis, a form of anaerobic

respiration in methanogenic archaea.[3][4] It functions as the electron donor for the reductive

cleavage of the methyl group from methyl-coenzyme M (CH₃-S-CoM), leading to the formation

of methane (CH₄) and a heterodisulfide of Coenzyme M and Coenzyme B (CoM-S-S-CoB).

This reaction is catalyzed by the enzyme methyl-coenzyme M reductase (MCR).

Methanogenesis Pathway (Final Step)
The reaction catalyzed by methyl-coenzyme M reductase can be summarized as follows:
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CH₃-S-CoM + HS-CoB → CH₄ + CoM-S-S-CoB

The heterodisulfide is then reduced by a heterodisulfide reductase to regenerate the active

forms of Coenzyme M and Coenzyme B, completing the catalytic cycle.
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Final step of methanogenesis involving Coenzyme B.

Biosynthesis of Coenzyme B
The biosynthesis of Coenzyme B has been studied and involves two main steps:

Coupling of 7-mercaptoheptanoic acid and threonine: This step forms the intermediate N-(7-

mercaptoheptanoyl)threonine.

Phosphorylation: The hydroxyl group of the threonine residue in the intermediate is

phosphorylated by ATP to yield the final product, 7-mercaptoheptanoylthreonine phosphate

(Coenzyme B).
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Biosynthesis pathway of Coenzyme B.

Experimental Workflow Diagram
The general workflow for the structure elucidation of a novel natural product like Coenzyme B

follows a logical progression from isolation to spectroscopic analysis and final confirmation.
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Experimental workflow for Coenzyme B structure elucidation.
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Conclusion
Coenzyme B is a structurally unique and functionally vital coenzyme in methanogenic archaea.

Its elucidation required a combination of sophisticated separation and spectroscopic

techniques, with its structure ultimately confirmed by total synthesis. While detailed

crystallographic data remains elusive, its chemical properties and biological role in the terminal

step of methanogenesis are well-established. Understanding the structure and function of

Coenzyme B is not only crucial for fundamental biochemistry and microbial physiology but also

holds potential for applications in biofuel production and climate change mitigation through the

control of methane emissions. Further research, particularly aimed at obtaining high-resolution

structural data and exploring its interactions within the active site of methyl-coenzyme M

reductase, will undoubtedly provide deeper insights into the fascinating world of microbial

metabolism.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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